1-(4-Aminophenyl)-3-(morpholin-4-yl)propan-1-ol
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Description
1-(4-Aminophenyl)-3-(morpholin-4-yl)propan-1-ol, also known as 4-Aminophenylmorpholine (APM), is an organic compound used as a building block in a variety of synthetic reactions. It is a versatile reagent with a range of applications in both organic synthesis and pharmaceutical research. APM has been studied extensively for its potential as a therapeutic agent and is the subject of numerous scientific research studies.
Scientific Research Applications
- AMPP has shown promise as an anticancer agent. Researchers have investigated its effects on tumor cell growth inhibition and apoptosis induction. Mechanistically, it may interfere with cell cycle progression and disrupt signaling pathways crucial for cancer cell survival. Further studies are needed to explore its specific targets and potential clinical applications .
- Inflammation plays a pivotal role in various diseases. AMPP has been studied for its anti-inflammatory properties. It may modulate inflammatory mediators, such as cytokines and prostaglandins, thereby attenuating inflammatory responses. This makes it a potential candidate for managing inflammatory conditions .
- AMPP’s impact on cardiovascular health has been explored. It may influence blood pressure regulation, vascular tone, and endothelial function. Researchers are investigating its potential as a vasodilator and its effects on cardiac remodeling .
- Neurodegenerative diseases pose significant challenges. AMPP has been investigated for its neuroprotective effects. It may enhance neuronal survival, reduce oxidative stress, and modulate neurotransmitter systems. These properties make it an interesting candidate for neurodegenerative disorder research .
- Viral infections remain a global health concern. AMPP has demonstrated antiviral activity against certain viruses. Researchers have explored its effects on viral replication, entry, and host immune responses. Its potential as an adjunct therapy warrants further investigation .
- AMPP’s unique chemical structure makes it valuable in chemical biology and drug discovery. Scientists use it as a scaffold for designing novel compounds. By modifying its functional groups, they create derivatives with specific properties, such as improved bioavailability or target selectivity .
Anticancer Potential
Anti-inflammatory Activity
Cardiovascular Health
Neuroprotection
Antiviral Properties
Chemical Biology and Drug Discovery
properties
IUPAC Name |
1-(4-aminophenyl)-3-morpholin-4-ylpropan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2/c14-12-3-1-11(2-4-12)13(16)5-6-15-7-9-17-10-8-15/h1-4,13,16H,5-10,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFSOPIKMUHBSDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCC(C2=CC=C(C=C2)N)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Aminophenyl)-3-(morpholin-4-yl)propan-1-ol |
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